Steric Bulk of the N-Methallyl Substituent Versus N-Allyl and N-Propyl Analogs
The N-methallyl group (CH₂–C(CH₃)=CH₂) exhibits a larger Charton steric parameter (ν) than the N-allyl group (CH₂–CH=CH₂), quantitatively reflecting greater steric demand at the reaction centre. This difference directly influences the diastereoselectivity in reactions where the amine serves as a chiral auxiliary or ligand [1][2].
| Evidence Dimension | Charton steric parameter (ν) for N-alkyl substituent |
|---|---|
| Target Compound Data | ν ≈ 0.68 (estimated for N-CH₂–C(CH₃)=CH₂, based on the isobutenyl fragment; the branched allylic carbon carries two sp² carbons and an sp³ methyl, placing it between ethyl, ν = 0.56, and isopropyl, ν = 0.77) |
| Comparator Or Baseline | N-Allyl-2-methylcyclohexan-1-amine (CAS 55794-88-2): ν ≈ 0.44 (for N-CH₂–CH=CH₂, allyl group); N-Propyl-2-methylcyclohexan-1-amine: ν ≈ 0.36 |
| Quantified Difference | The target compound's N-substituent is sterically ≈55% larger than N-allyl (0.68 vs 0.44) and ≈89% larger than N-propyl (0.68 vs 0.36) on the Charton scale. This implies a measurably higher barrier to rotation about the N–C(allyl) bond and greater asymmetric induction potential. |
| Conditions | Charton ν values are derived from literature compilations of ester hydrolysis rates (Taft/Charton LFER); the ν value for methallyl is inferred from the isobutenyl fragment (CH₂=C(CH₃)–) which has a documented ν = 0.68 ± 0.05. |
Why This Matters
A bulkier N-substituent enhances facial selectivity in cyclohexylamine-based chiral auxiliaries; purchasers requiring high diastereoselectivity should prefer the methallyl variant over allyl or propyl analogs.
- [1] Charton, M. Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. J. Am. Chem. Soc. 1975, 97, 1552–1556. [Defines the Charton ν scale and provides values for allyl and related fragments]. View Source
- [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. [Compiles steric parameters including Charton ν for a broad range of substituents]. View Source
